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Compound of Interest

Compound Name: Zavolosotine

Cat. No.: B12363731 Get Quote

Researchers and drug development professionals handling Zavolosotine must adhere to

stringent disposal procedures to ensure laboratory safety and environmental protection. As a

somatostatin receptor agonist with the chemical formula C20H18F5N5O and CAS number

2604416-66-0, Zavolosotine requires disposal as hazardous chemical waste.[1][2] This guide

provides essential, step-by-step instructions for its proper disposal.

Pre-Disposal and Handling
Before beginning the disposal process, it is crucial to consult your institution's specific

hazardous waste management guidelines, as regulations can vary. Always wear appropriate

personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, when

handling Zavolosotine.

Step-by-Step Disposal Procedure
The disposal of Zavolosotine should be conducted in a designated satellite accumulation area

(SAA) within the laboratory.[3] This area must be clearly marked and used exclusively for

hazardous waste.

Container Selection: Use a compatible, leak-proof container with a secure screw-top cap for

collecting Zavolosotine waste. The container material should not react with the chemical.[3]

[4]
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Labeling: Affix a "Hazardous Waste" label to the container immediately. The label must

include the full chemical name ("Zavolosotine"), the CAS number (2604416-66-0), and an

indication of the associated hazards (e.g., "Toxic"). Do not use abbreviations or chemical

formulas.

Segregation: Store the Zavolosotine waste container separately from incompatible

materials. Specifically, keep it away from acids and bases.

Waste Accumulation: Keep the waste container securely capped at all times, except when

adding waste. Once the container is full, or if it has been in the SAA for up to one year, it

must be prepared for removal.

Disposal Request: Contact your institution's Environmental Health and Safety (EH&S)

department or a licensed hazardous waste disposal service to schedule a pickup. Do not

attempt to dispose of Zavolosotine down the drain or in regular trash.

Empty Containers: Any containers that held Zavolosotine must be triple-rinsed with a

suitable solvent. The rinsate must be collected and treated as hazardous waste. After triple-

rinsing and air drying, the container may be disposed of in the regular trash or recycled,

depending on institutional policies.

Disposal of Contaminated Materials
Any materials, such as gloves, paper towels, or glassware, that come into contact with

Zavolosotine should be considered contaminated and disposed of as hazardous waste. Place

these items in a designated, labeled container for solid hazardous waste.

Regulatory Compliance
The disposal of pharmaceutical waste is regulated by the Environmental Protection Agency

(EPA). The Management Standards for Hazardous Waste Pharmaceuticals Final Rule prohibits

the sewering of hazardous waste pharmaceuticals. All laboratories must comply with these

federal regulations, as well as any additional state and local requirements.
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Caption: Workflow for the proper disposal of Zavolosotine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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